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Compound of Interest

Compound Name: Boron tribromide

Cat. No.: B089286 Get Quote

Hazard Identification and Properties
Boron tribromide is a colorless, fuming liquid that can appear amber or reddish-brown due to

bromine contamination.[4][5] It is acutely toxic, corrosive, and reacts violently with water.[1]

Understanding its chemical and physical properties is fundamental to safe handling.

Chemical Identification and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b089286?utm_src=pdf-interest
https://www.benchchem.com/product/b089286?utm_src=pdf-body
https://www.amherst.edu/system/files/Boron%20Tribromide.pdf
https://en.wikipedia.org/wiki/Boron_tribromide
https://research.uga.edu/docs/CSP1500/Borontribromide-10294-33-4.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Synonyms
Tribromoborane, Boron

bromide
[6][7]

CAS Number 10294-33-4 [6]

Molecular Formula BBr₃ [6][8]

Molecular Weight 250.52 g/mol [6][9]

Appearance Colorless, fuming liquid [6][7]

Odor Sharp, pungent, irritating [6][7]

Boiling Point 91°C (196.3°F) @ 760 mmHg [5][6]

Melting Point -46°C (-51.3°F) [5][6]

Density 2.650 g/mL [6]

Vapor Pressure 40 mmHg @ 14°C [6][10]

Toxicity and Exposure Limits
Boron tribromide is fatal if swallowed or inhaled and causes severe skin and eye burns.[8][9]

Upon contact with moisture, such as in the lungs or on skin, it decomposes to form

hydrobromic acid (HBr), leading to severe chemical burns.[6][11]

Parameter Value Agency/Source

OSHA PEL (8-hr TWA) 1 ppm [12]

NIOSH REL (Ceiling) 1 ppm [13]

ACGIH TLV (Ceiling) 1 ppm [13][14]

Acute Toxicity (Oral, Rat LD50) 160 mg/kg [1]

The primary health hazards are summarized in the diagram below, which illustrates the

connection between the chemical's properties and the necessary control measures.
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Boron Tribromide Hazards

Required Safety Controls

High Reactivity
(Violently reacts with water)

Engineering Controls
(Fume Hood, Glove Box)

 to contain fumes/reaction

Strict Handling Protocols
(Anhydrous conditions, No lone work)

 to prevent reaction

Acute Toxicity
(Fatal if inhaled/swallowed)

 to prevent inhalation

Personal Protective Equipment (PPE)
(Gloves, Goggles, Face Shield, Lab Coat)

 to prevent exposure

Corrosive
(Causes severe burns)

 to prevent contact

Emergency Preparedness
(Eyewash, Shower, Spill Kit)

 to mitigate exposure
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Preparation

Handling

Cleanup & Disposal

1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

Verify Training & SOP

Review SDS

Proceed to Handling

Don Full PPE

Proceed to Handling

Prepare Fume Hood
(Clear, Check Airflow)

Proceed to Handling

Locate Emergency Equipment

Proceed to Handling

Transfer Reagent to Hood

Proceed to Handling

Perform Work Under
Inert Atmosphere if Needed

Keep Container Sealed

Decontaminate Equipment

Work Complete

Segregate & Label
Hazardous Waste

Clean Work Area

Remove PPE & Wash Hands
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Exposure Event
(e.g., Inhalation)

BBr₃ reacts with H₂O
(in mucous membranes/lungs)

Forms Hydrobromic Acid (HBr)
+ Boric Acid

HBr causes severe
acid burns to tissue

Symptoms Emerge
(Pain, Coughing, Pulmonary Edema)

Permanent Tissue Damage
or Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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